Cas no 2137957-97-0 (1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2137957-97-0
• MF: C₁₀H₆FN₃O₃
• MW: 235.171345233917
• CID: 5891003
• PubChem ID: 165453243
• Update Time: 2025-10-30

1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137957-97-0
• 1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• EN300-731511

• Inchi： 1S/C10H6FN3O3/c11-8-2-12-3-9(7(8)5-15)14-4-6(1-13-14)10(16)17/h1-5H,(H,16,17)
• InChI Key： OUQAKQRYLRMYAQ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C=O)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 235.03931922g/mol
• Monoisotopic Mass: 235.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2137957-97-0)

1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2137957-97-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and pyrazole hybrid structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its fluoro and formyl functional groups enhance its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated heterocycles like 1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential to modulate enzyme activity and improve the pharmacokinetic properties of lead compounds. The compound's carboxylic acid moiety further allows for facile derivatization, enabling the creation of novel small-molecule inhibitors and bioconjugates.

The synthesis of CAS No. 2137957-97-0 typically involves multi-step reactions, including Pd-catalyzed cross-coupling and selective fluorination, which are topics of high interest in modern organic chemistry. Its structural features align with current trends in green chemistry, as efforts focus on minimizing waste and improving atom economy. This compound is also being explored in catalysis and supramolecular chemistry, where its electron-withdrawing groups play a critical role.

From an industrial perspective, 1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid is often discussed in the context of intellectual property and patent landscapes, as its derivatives are frequently claimed in applications related to cancer therapeutics and antimicrobial agents. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, which are critical for regulatory compliance.

Emerging applications of this compound include its use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. Additionally, its role in metal-organic frameworks (MOFs) for gas storage and sensing highlights its interdisciplinary relevance. As sustainability becomes a priority, researchers are investigating biodegradable variants of such fluorinated compounds to reduce environmental impact.

Frequently asked questions about CAS No. 2137957-97-0 include inquiries about its solubility, storage conditions, and scalability in industrial production. These topics reflect the practical challenges faced by chemists and manufacturers. Furthermore, the compound's compatibility with continuous flow chemistry systems is a growing area of exploration, as this method promises higher efficiency and lower costs.

In summary, 1-(5-fluoro-4-formylpyridin-3-yl)-1H-pyrazole-4-carboxylic acid represents a convergence of innovation in synthetic chemistry and applied sciences. Its adaptability to diverse research needs ensures its continued relevance in addressing global challenges in healthcare and sustainability. Future studies will likely focus on optimizing its synthetic routes and expanding its utility in next-generation materials and therapeutic platforms.